Diethyl 2-(4-cyanobenzyl)malonate
Cat. No. B8286199
M. Wt: 275.30 g/mol
InChI Key: YJSVSDAHLZIYCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:12](#[N:13])[c:14]1[cH:15][cH:16][c:17]([CH2:18][Br:19])[cH:20][cH:21]1.[C:1]([CH2:2][C:3](=[O:4])[O:5][CH2:6][CH3:7])(=[O:8])[O:9][CH2:10][CH3:11]>>[C:1]([CH:2]([C:3](=[O:4])[O:5][CH2:6][CH3:7])[CH2:18][c:17]1[cH:16][cH:15][c:14]([C:12]#[N:13])[cH:21][cH:20]1)(=[O:8])[O:9][CH2:10][CH3:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(CBr)cc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)CC(=O)OCC
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)C(Cc1ccc(C#N)cc1)C(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
